Cas no 122252-67-9 (Methyl 4-(4-fluorophenyl)-2,6-dimethylnicotinate)

Methyl 4-(4-fluorophenyl)-2,6-dimethylnicotinate is a fluorinated nicotinate ester with applications in pharmaceutical and agrochemical research. Its key structural features include a 4-fluorophenyl substituent and methyl ester functionality, which enhance its reactivity and potential as an intermediate in synthetic chemistry. The compound's stability and well-defined crystalline structure facilitate precise handling and purification. Its dimethyl substitution on the pyridine ring contributes to steric hindrance, influencing selectivity in coupling reactions. This compound is particularly valuable in the development of bioactive molecules due to its fluorine moiety, which can improve metabolic stability and binding affinity. Suitable for controlled reactions, it serves as a versatile building block in medicinal chemistry.

Methyl 4-(4-fluorophenyl)-2,6-dimethylnicotinate structure

122252-67-9 structure

Product Name:Methyl 4-(4-fluorophenyl)-2,6-dimethylnicotinate

CAS No:122252-67-9

MF:C₁₅H₁₄FNO₂

MW:259.275567531586

CID:1094532

PubChem ID:9878343

Update Time:2025-10-30

Methyl 4-(4-fluorophenyl)-2,6-dimethylnicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(4-fluorophenyl)-2,6-dimethylnicotinate
- G70544
- SCHEMBL9270449
- Methyl 2,6-dimethyl-4-(4-fluorophenyl)pyridine-3-carboxylate
- 122252-67-9
- Methyl 2,6-dimethyl-4-(4-fluorophenyl)-pyridine-3-carboxylate
- METHYL 4-(4-FLUOROPHENYL)-2,6-DIMETHYLPYRIDINE-3-CARBOXYLATE
- FDOSNDLZHFVRMF-UHFFFAOYSA-N
- Methyl4-(4-fluorophenyl)-2,6-dimethylnicotinate
- 3-Pyridinecarboxylic acid, 4-(4-fluorophenyl)-2,6-dimethyl-, methyl ester
- Inchi： 1S/C15H14FNO2/c1-9-8-13(11-4-6-12(16)7-5-11)14(10(2)17-9)15(18)19-3/h4-8H,1-3H3
- InChI Key： FDOSNDLZHFVRMF-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C1C=C(C)N=C(C)C=1C(=O)OC

Computed Properties

Exact Mass: 259.10085685g/mol
Monoisotopic Mass: 259.10085685g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 315
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 39.2Å²

Methyl 4-(4-fluorophenyl)-2,6-dimethylnicotinate Pricemore >>

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